2-[(1-Methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone

• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanyl-1-naphthalen-2-ylethanone
• InChI: InChI=1S/C16H14N2OS/c1-18-9-8-17-16(18)20-11-15(19)14-7-6-12-4-2-3-5-13(12)10-14/h2-10H,11H2,1H3
• InChI Key: YTSHBFIBNUVZDE-UHFFFAOYSA-N
• SMILES: CN1C=CN=C1SCC(=O)C2=CC3=CC=CC=C3C=C2
• solubility: 35.8 [ug/mL]

Description

2-[(1-methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone is a member of naphthalenes.

Scientific Research Applications

Anticonvulsant Activity

Research on derivatives of 2-[(1-Methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone has shown their significance in anticonvulsant activity. The imidazole ring, a crucial component of these compounds, plays a vital role in this activity. For instance, a study focused on various substitutions of the imidazole ring in nafimidone (a closely related compound) to evaluate their anticonvulsant effects, revealing that the imidazole ring is a key feature for this pharmacological action (Çalış et al., 1988).

Anticholinesterase Activity

Compounds structurally similar to this compound have been evaluated for their anticholinesterase activities. A study synthesized various derivatives to investigate this effect, finding some of these compounds effective in inhibiting acetylcholinesterase, a key enzyme in neurochemistry (Mohsen et al., 2014).

Crystal Structure Analysis

The crystal structure of nafimidone monohydrate, which shares structural similarities with the compound , has been analyzed. This research provides insights into the molecular arrangement and bonding patterns, which are crucial for understanding the compound's chemical behavior and potential applications (Hempel et al., 2005).

Antibacterial and Antifungal Properties

Another study synthesized 1-naphthyl and 4-biphenyl derivatives of 2, 4, 5-trisubstituted-1H-imidazoles, structurally related to the compound , and evaluated them as antibacterial and antifungal agents. These compounds showed promising activity against various microorganisms, highlighting their potential in antimicrobial research (Sawant et al., 2011).

Optical Properties in Pigments

A study investigating the optical properties of naphthoquinone-based heterocyclic pigments, including derivatives of the compound, found that variations in the heteroarylthio ring led to differences in color and other optical characteristics. This suggests potential applications in the field of pigments and dyes (Sako et al., 2017).